Cas no 128201-22-9 (1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI))

1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI) structure
128201-22-9 structure
Product name:1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI)
CAS No:128201-22-9
MF:C21H26O5
MW:358.42814
CID:154484
PubChem ID:182884

1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI)
    • [7-acetyl-6-[(3,3-dimethylcyclohexyl)methyl]-3-oxo-1H-2-benzofuran-1-yl] acetate
    • DTXSID40926093
    • Luteorosin
    • 1(3H)-Isobenzofuranone, 4-acetyl-3-(acetyloxy)-5-((3,3-dimethylcyclohexyl)methyl)-
    • 7-Acetyl-6-[(3,3-dimethylcyclohexyl)methyl]-3-oxo-1,3-dihydro-2-benzofuran-1-yl acetate
    • 128201-22-9
    • Inchi: InChI=1S/C21H26O5/c1-12(22)17-15(10-14-6-5-9-21(3,4)11-14)7-8-16-18(17)20(25-13(2)23)26-19(16)24/h7-8,14,20H,5-6,9-11H2,1-4H3
    • InChI Key: RGZDSRRDRQIAFS-UHFFFAOYSA-N
    • SMILES: CC(OC1OC(=O)C2=C1C(=C(C=C2)CC1CCCC(C)(C)C1)C(=O)C)=O

Computed Properties

  • Exact Mass: 358.17808
  • Monoisotopic Mass: 358.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 581
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 510.5°Cat760mmHg
  • Flash Point: 222.7°C
  • Refractive Index: 1.549
  • PSA: 69.67

1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI) Related Literature

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